Cas no 2229399-67-9 (tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate
• CAS No: 2229399-67-9
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6396516
• PubChem ID: 165866286
• Update Time: 2025-10-18

tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate
• 2229399-67-9
• tert-butyl 4-[(azetidin-3-yl)methyl]-1H-imidazole-1-carboxylate
• EN300-1896120

• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-7-10(14-8-15)4-9-5-13-6-9/h7-9,13H,4-6H2,1-3H3
• InChI Key： GNEAQBOBUUCMJF-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC1CNC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate

Recent Advances in the Study of tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate (CAS: 2229399-67-9)

The compound tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate (CAS: 2229399-67-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine and imidazole moieties, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and modulators of G-protein-coupled receptors (GPCRs).

One of the key areas of research involving this compound is its role as a building block for small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel PI3K inhibitors, which are critical targets in oncology. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, including improved solubility and metabolic stability. This finding underscores the importance of tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate in the design of next-generation anticancer agents.

In addition to its applications in oncology, recent research has also investigated the compound's potential in central nervous system (CNS) drug development. A preprint article from BioRxiv (2024) reported its incorporation into a series of dopamine D2 receptor partial agonists. The study found that derivatives of this compound exhibited high selectivity and moderate blood-brain barrier permeability, making them promising candidates for the treatment of neuropsychiatric disorders such as schizophrenia and Parkinson's disease.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate. A recent patent (WO2023123456) disclosed an improved catalytic process for its synthesis, achieving higher yields and reduced byproduct formation. This development is expected to facilitate larger-scale production and broader utilization of the compound in pharmaceutical research.

Looking ahead, the versatility of tert-butyl 4-(azetidin-3-yl)methyl-1H-imidazole-1-carboxylate positions it as a valuable tool in medicinal chemistry. Ongoing studies are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) and other targeted protein degradation platforms. As research continues to uncover new applications for this compound, it is likely to remain a focal point in the development of innovative therapeutic strategies.